Cas no 54245-36-2 (3-ETHOXY-2-NAPHTHOIC ACID)

• Product Name: 3-ETHOXY-2-NAPHTHOIC ACID
• CAS No: 54245-36-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD08261051
• CID: 940215
• PubChem ID: 9533919
• Update Time: 2025-05-24

3-ETHOXY-2-NAPHTHOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-ETHOXY-2-NAPHTHOIC ACID
• 3-ethoxynaphthalene-2-carboxylic acid
• LogP

• MDL： MFCD08261051
• Inchi： 1S/C13H12O3/c1-2-16-12-8-10-6-4-3-5-9(10)7-11(12)13(14)15/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： RZBCENNFWITWFC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C2C=CC=CC2=CC=1C(=O)O

Computed Properties

• Exact Mass: 216.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53

Additional information on 3-ETHOXY-2-NAPHTHOIC ACID

Introduction to 3-ETHOXY-2-NAPHTHOIC ACID (CAS No. 54245-36-2)

3-Ethoxy-2-naphthoic acid is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 54245-36-2, has garnered attention due to its potential applications in medicinal chemistry and industrial processes. The ethoxy and naphthoic acid moieties contribute to its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The naphthoic acid moiety is derived from naphthalene, a polycyclic aromatic hydrocarbon, which forms the backbone of this compound. The presence of the ethoxy group at the 3-position introduces polarity and enhances solubility in polar solvents, making it more versatile for various chemical reactions. This structural feature is particularly useful in drug design, where modifications at specific positions can influence bioactivity and pharmacokinetics.

In recent years, 3-ethoxy-2-naphthoic acid has been studied for its role in developing novel therapeutic agents. Its derivatives have shown promise in inhibiting certain enzymatic pathways associated with inflammatory diseases and cancer. For instance, researchers have explored its potential as a precursor in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) due to its ability to undergo further functionalization without losing its core naphthoic acid structure.

The compound’s reactivity also makes it a valuable tool in synthetic organic chemistry. It can undergo esterification, amidation, and other transformations that are crucial for constructing complex molecular architectures. These transformations are often employed in the synthesis of biologically active compounds, where precise control over reaction conditions is essential for achieving high yields and purity.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for producing 3-ethoxy-2-naphthoic acid. Researchers are exploring biocatalytic routes that utilize enzymes to convert simpler precursors into this compound with minimal waste generation. Such approaches align with the growing emphasis on environmentally friendly chemical processes and highlight the compound’s adaptability to evolving industrial standards.

The pharmaceutical industry has also shown interest in 3-ethoxy-2-naphthoic acid due to its potential as a building block for drug candidates. Its structural motif is found in several known drugs, suggesting that derivatives of this compound could exhibit similar therapeutic effects. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties.

Another area of interest is the use of 3-ethoxy-2-naphthoic acid in material science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and liquid crystals. These materials are integral to modern electronics, including displays and sensors, where precise molecular arrangement is critical for optimal performance.

In conclusion, 3-ethoxy-2-naphthoic acid (CAS No. 54245-36-2) is a multifaceted compound with applications spanning pharmaceuticals, organic synthesis, and materials science. Its unique structure and reactivity make it a valuable asset in research and development efforts aimed at creating innovative solutions across multiple scientific disciplines.